N-(5-Amino-2-methylphenyl)butanamide
Overview
Description
“N-(5-Amino-2-methylphenyl)butanamide” is a chemical compound with the molecular formula C11H16N2O and a molecular weight of 192.26 . It is used in proteomics research .
Physical and Chemical Properties Analysis
“this compound” has a molecular weight of 192.26 . More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the sources I accessed.Scientific Research Applications
Neuroprotective Applications
N-(5-Amino-2-methylphenyl)butanamide and its derivatives have been explored for their potential neuroprotective effects. For instance, certain Ca(2+) channel blockers with structural similarities to this compound have demonstrated significant protection against ischemia-induced brain injury in animal models. These compounds were effective when administered post-occlusion, suggesting their potential as anti-ischemic agents in neurological conditions such as stroke (C. Hicks, M. Ward, M. O'Neill, 2000).
Dual Inhibitor of Inflammatory Pathways
Research on butanamide derivatives, including compounds structurally related to this compound, has identified their role as dual inhibitors of cyclooxygenase and lipoxygenase pathways. This dual inhibition mechanism can be beneficial in managing pain and inflammation, offering a novel approach for anti-inflammatory therapies (C. Tordjman, N. André, et al., 2003).
Anticonvulsant Potential
New hybrid compounds derived from 2-(2,5-dioxopyrrolidin-1-yl)propanamides and 2-(2,5-dioxopyrrolidin-1-yl)butanamides, which include structures akin to this compound, have shown broad spectra of anticonvulsant activity across various preclinical seizure models. This suggests their potential use as new antiepileptic drugs, offering a promising avenue for epilepsy treatment (K. Kamiński, M. Zagaja, et al., 2015).
Antimalarial Activity
The synthesis and evaluation of compounds structurally related to this compound have demonstrated significant antimalarial activity against resistant strains of Plasmodium berghei in mice. These findings highlight the potential of such derivatives in developing new antimalarial therapies (L. M. Werbel, P. D. Cook, et al., 1986).
Potential in Psychotherapy Facilitation
Derivatives of 1-(1,3-benzodioxol-5-yl)-2-butanamine, which share a common pharmacophoric element with this compound, have been suggested as prototypes for a new pharmacologic class termed entactogens. These compounds might be valuable in facilitating psychotherapy, offering a new therapeutic approach for psychiatric conditions (D. Nichols, A. J. Hoffman, et al., 1986).
Future Directions
Properties
IUPAC Name |
N-(5-amino-2-methylphenyl)butanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O/c1-3-4-11(14)13-10-7-9(12)6-5-8(10)2/h5-7H,3-4,12H2,1-2H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJTNDVGGKGSTIB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NC1=C(C=CC(=C1)N)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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